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Compound of Interest

Compound Name: Antifungal agent 47

Cat. No.: B12391576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Antifungal agent 47, also identified as compound 3b, has emerged as a promising candidate

in the development of novel fungicides. This technical guide synthesizes the available

literature, presenting a comprehensive overview of its antifungal activity, mechanism of action,

and experimental validation. The information is tailored for researchers, scientists, and

professionals engaged in drug development, offering a consolidated resource for further

investigation and application.

Core Efficacy and Biochemical Activity
Antifungal agent 47 demonstrates broad-spectrum fungicidal activity against a range of

phytopathogenic fungi. Its mechanism of action is primarily centered on the disruption of

mitochondrial function, leading to potent inhibition of respiration and ATP synthesis.[1][2]

Quantitative Data Summary
The following tables summarize the key quantitative metrics reported for antifungal agent 47.

Table 1: In Vitro Antifungal Activity of Agent 47[2]
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Fungal Species EC₅₀ (μM)

Phytophthora capsici 12.70

Rhizoctonia solani 21.74

Botrytis cinerea 22.42

Pythium aphanidermatum 11.00

Sclerotinia sclerotiorum 4.78

Table 2: Biochemical and In Vivo Efficacy of Agent 47[2]

Parameter Conditions Result

ATP Production Inhibition P. capsici mycelium, 35 μM, 3h 61.70 ± 3.64% inhibition

In Vivo Control Efficacy

(Protective)

B. cinerea in tomato fruits, 200

μg/mL
59.01%

In Vivo Control Efficacy

(Curative)

B. cinerea in tomato fruits, 200

μg/mL
53.56%

Mechanism of Action: Mitochondrial Disruption
Antifungal agent 47 exerts its fungicidal effects by targeting the mitochondria of pathogenic

fungi. The presence of a triphenylphosphonium cation in its structure facilitates its accumulation

within the mitochondria.[1] This targeted delivery leads to the destruction of mitochondrial

function, characterized by mitochondrial swelling and a significant reduction in ATP synthesis

due to strong respiratory inhibition.[1][2] This targeted approach enhances its efficacy and

suggests a potentially novel mechanism of action compared to some existing fungicides.[1]
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Mechanism of Action of Antifungal Agent 47
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General Experimental Workflow for Antifungal Agent Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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